Cas no 97271-73-3 (Urea, N,N-bis(2-hydroxypropyl)-)

• Product name: Urea, N,N-bis(2-hydroxypropyl)-
• CAS No: 97271-73-3
• MF: C₇H₁₆N₂O₃
• MW: 176.21354
• CID: 751117
• PubChem ID: 11693984

Urea, N,N-bis(2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N-bis(2-hydroxypropyl)-
• 1,1-bis(2-hydroxypropyl)urea
• DTXSID80470702
• SCHEMBL1315917
• 97271-73-3

• Inchi： InChI=1S/C7H16N2O3/c1-5(10)3-9(7(8)12)4-6(2)11/h5-6,10-11H,3-4H2,1-2H3,(H2,8,12)
• InChI Key： ZGLXBKOIZOVYND-UHFFFAOYSA-N
• SMILES： CC(CN(CC(C)O)C(=O)N)O

Computed Properties

• Exact Mass: 176.11609238g/mol
• Monoisotopic Mass: 176.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.8Ų